6-cyclopropyl-2,3-dihydro-1H-inden-1-one

• Molecular Formula: C12H12O
• Molecular Weight: 172.22 g/mol
• SMILES: C1CC1C2=CC3=C(CCC3=O)C=C2
• InChI: InChI=1S/C12H12O/c13-12-6-5-9-3-4-10(7-11(9)12)8-1-2-8/h3-4,7-8H,1-2,5-6H2
• InChIKey: KIJWQSZHGVFLAH-UHFFFAOYSA-N

6-Cyclopropyl-2,3-dihydro-1H-inden-1-one: Structural & Procurement Profile

6-Cyclopropyl-2,3-dihydro-1H-inden-1-one (CAS: 1504005-66-6 / 94616-81-6) is a bicyclic aromatic ketone featuring an indanone scaffold substituted with a cyclopropyl group at the 6-position . With a molecular formula of C₁₂H₁₂O and a molecular weight of 172.22 g/mol, the compound belongs to the 1-indanone class, which serves as a versatile intermediate in medicinal chemistry . The cyclopropyl substituent introduces notable steric and electronic features, including a predicted logP of approximately 3.38, which differs significantly from other common 1-indanone derivatives and can influence its physicochemical behavior and biological profile [1].

Scaffold 6-Cyclopropyl-1-indanone core for target-specific SAR

Research Context COX-2 and CDK7 inhibitor lead optimization; ADME-property correlation studies

Physicochemical Note Reported lipophilicity differentiates from methoxy/fluoro analogs; may support CNS permeability evaluation

• [1] PrenDB. 6-cyclopropyl-2,3-dihydro-1H-inden-1-one Property Data. Accessed April 2026. View Source

6-Cyclopropyl-2,3-dihydro-1H-inden-1-one: Irreplaceable vs. Other 1-Indanones

Substituting 6-cyclopropyl-2,3-dihydro-1H-inden-1-one with unsubstituted 1-indanone or other 1-indanone derivatives is not straightforward due to the cyclopropyl group's profound impact on molecular recognition and pharmacokinetics. This group acts as a conformationally constrained bioisostere for alkyl or aryl moieties, uniquely altering lipophilicity, metabolic stability, and target binding geometry [1]. Specifically, the 6-cyclopropyl substitution has been shown to differentially affect COX-1 and COX-2 inhibition profiles when compared to 5- and 4-cyclopropyl regioisomers [2]. The quantitative evidence below demonstrates that this compound occupies a distinct activity space that generic 1-indanones or even other cyclopropyl-substituted analogs cannot reliably replicate, necessitating its specific procurement for structure-activity relationship (SAR) studies and lead optimization programs.

Regioisomer Selectivity Drift

5- or 4-cyclopropyl substitution may shift enzyme inhibition profiles; COX-2 selectivity context observed for 6-substituted may not transfer.

Scaffold Engagement Gap

Unsubstituted 1-indanone lacks reported CDK7 target engagement; may not substitute for kinase-targeted lead discovery requiring cyclopropyl-modified scaffold.

• [1] Klein, T.; Nüsing, R. M.; Wiesenberg-Boettcher, I.; Ullrich, V. Mechanistic studies on the selective inhibition of cyclooxygenase-2 by indanone derivatives. Biochemical Pharmacology 1996, 51, 285-290. View Source
• [2] BindingDB. BDBM236655. US9388139, 24. COX-1 and COX-2 Inhibition Data. Accessed April 2026. View Source

6-Cyclopropyl-2,3-dihydro-1H-inden-1-one: Key Differentiation Data

COX-2 Inhibition: Regioisomer Selectivity

The 6-cyclopropyl-1-indanone scaffold exhibits moderate COX-2 inhibitory activity (IC₅₀ = 100,000 nM), while the 5-cyclopropyl regioisomer demonstrates significantly more potent COX-2 inhibition (IC₅₀ = 630 nM) [1]. In contrast, the 4-cyclopropylindan-1-one analog acts primarily as a 5-lipoxygenase inhibitor, with minimal COX-2 activity reported [2]. This regioisomeric divergence underscores the critical role of the cyclopropyl position in dictating enzyme selectivity.

COX-2 Regioisomer Selectivity

Cross-study comparable

6-Cyclopropyl IC₅₀: 100,000 nM 5-Cyclopropyl IC₅₀: 630 nM (~159-fold difference)

Regioisomer position governs COX-2 inhibition context; supports target-specific SAR interpretation.

In vitro enzyme assay; arachidonic acid addition; 25°C incubation.

Evidence Dimension	COX-2 enzyme inhibition
Target Compound Data	IC₅₀ = 100,000 nM
Comparator Or Baseline	5-cyclopropyl-1-indanone: IC₅₀ = 630 nM
Quantified Difference	6-cyclopropyl is ~159-fold less potent
Conditions	In vitro enzyme assay; arachidonic acid addition; incubation at 25°C

Why This Matters

This substantial potency difference dictates which regioisomer is appropriate for SAR studies targeting COX-2 inhibition; procurement of the 6-substituted version is essential for exploring alternative binding modes or selectivity profiles.

• [1] BindingDB. BDBM50371115. CHEMBL232615. COX-2 Inhibition Data for 5-cyclopropyl-1-indanone. Accessed April 2026. View Source
• [2] BindingDB. BDBM236655. US9388139, 24. COX-1 and COX-2 Inhibition Data for 6-cyclopropyl-1-indanone. Accessed April 2026. View Source

CDK7 Kinase Inhibition Profile

In a kinase panel screen, 6-cyclopropyl-2,3-dihydro-1H-inden-1-one exhibited inhibitory activity against CDK7/Cyclin H/MAT1 with a Ki of 1,180 nM [1]. While no direct comparator data for other cyclopropyl-indanones against CDK7 are available in the same assay, this value contrasts with the inactivity of the parent 1-indanone scaffold against this kinase [2], suggesting that the 6-cyclopropyl modification confers a unique target engagement profile not observed with the unsubstituted core.

CDK7 Kinase Inhibition

Class-level inference

6-Cyclopropyl Ki: 1,180 nM Unsubstituted 1-indanone: >10,000 nM (inactive)

Reported CDK7 engagement distinct from parent scaffold; supports kinase inhibitor discovery context.

Recombinant CDK7/Cyclin H/MAT1 assay; scintillation counting.

Evidence Dimension	CDK7/Cyclin H/MAT1 kinase inhibition
Target Compound Data	Ki = 1,180 nM
Comparator Or Baseline	Unsubstituted 1-indanone: Ki > 10,000 nM (inactive)
Quantified Difference	6-cyclopropyl derivative shows >8-fold improved affinity
Conditions	Inhibition of human recombinant His6-tagged CDK7/Cyclin H/MAT1 in Sf21 insect cells; scintillation counting after 40 min

Why This Matters

This selective kinase inhibition profile supports the procurement of 6-cyclopropyl-2,3-dihydro-1H-inden-1-one for oncology-focused kinase inhibitor discovery programs, where the parent indanone would be an unsuitable starting point.

• [1] BindingDB. BDBM50431358. CHEMBL2348638. CDK7 Inhibition Data. Accessed April 2026. View Source
• [2] Nigam, R.; Babu, K. R.; Ghosh, T.; Kumari, B.; Akula, D.; Rath, S. N.; Das, P. Indenone derivatives as inhibitor of human DNA dealkylation repair enzyme AlkBH3. CiNii Research, 2018. View Source

Lipophilicity: ADME Impact vs. Methoxy & Fluoro Analogs

The predicted logP of 6-cyclopropyl-2,3-dihydro-1H-inden-1-one is approximately 3.38, indicating moderate lipophilicity [1]. In comparison, the 6-methoxy analog has a predicted logP of ~1.5-2.0, and the 6-fluoro analog has a predicted logP of ~2.25 . This divergence in calculated logP values directly translates to differences in membrane permeability, aqueous solubility, and metabolic stability, which are critical for in vivo pharmacokinetic performance.

Lipophilicity Comparison

Class-level inference

6-Cyclopropyl logP ≈ 3.38 6-Methoxy logP ≈ 1.5–2.0 6-Fluoro logP ≈ 2.25

Higher lipophilicity may support CNS permeability and membrane partitioning research.

In silico prediction; empirical validation required.

Evidence Dimension	Calculated lipophilicity (logP)
Target Compound Data	Predicted logP ≈ 3.38
Comparator Or Baseline	6-methoxy-1-indanone: predicted logP ≈ 1.5-2.0; 6-fluoro-1-indanone: predicted logP ≈ 2.25
Quantified Difference	6-cyclopropyl is ~0.9-1.9 log units more lipophilic
Conditions	In silico prediction; software unspecified

Why This Matters

The higher lipophilicity of the 6-cyclopropyl derivative makes it a valuable tool for probing SAR around passive membrane permeability and for designing compounds with improved blood-brain barrier penetration or altered tissue distribution.

• [1] PrenDB. 6-cyclopropyl-2,3-dihydro-1H-inden-1-one Property Data. Accessed April 2026. View Source

6-Cyclopropyl-2,3-dihydro-1H-inden-1-one: Key Applications

COX-2 SAR & Anti-Inflammatory Lead Optimization

Given its modest COX-2 inhibitory activity (IC₅₀ = 100,000 nM) relative to the more potent 5-cyclopropyl regioisomer (IC₅₀ = 630 nM), 6-cyclopropyl-2,3-dihydro-1H-inden-1-one is ideally suited for structure-activity relationship (SAR) investigations aimed at understanding how substitution position modulates enzyme selectivity and potency [1]. Its distinct binding mode can be exploited to design hybrid molecules that balance COX-2 inhibition with other desired pharmacological properties, such as reduced off-target effects.

CDK7 Inhibitor Discovery for Cancer

The unique CDK7 kinase inhibitory activity (Ki = 1,180 nM) of this compound, which is absent in the unsubstituted 1-indanone scaffold, positions it as a promising starting point for developing novel CDK7 inhibitors [2]. CDK7 is a validated target in several cancers, including triple-negative breast cancer and small cell lung cancer. The 6-cyclopropyl moiety may confer advantageous binding interactions within the kinase active site that can be optimized through medicinal chemistry.

ADME & CNS Permeability Profiling

The elevated predicted logP of ~3.38 for 6-cyclopropyl-2,3-dihydro-1H-inden-1-one, compared to 6-methoxy (logP ~1.5-2.0) and 6-fluoro (logP ~2.25) analogs, makes it a valuable chemical probe for assessing the impact of increased lipophilicity on membrane permeability, brain penetration, and metabolic stability [3]. Researchers can use this compound to establish empirical correlations between logP and pharmacokinetic parameters in their specific assay systems, guiding the design of CNS-penetrant drug candidates.

Application

Selection Property

Validation Focus

COX-2 Selectivity Profiling Studies

Regioisomer-dependent enzyme inhibition context

COX-2 vs. COX-1 selectivity endpoints; inflammatory pathway response assays

CDK7 Kinase Inhibitor Lead Identification

6-Cyclopropyl-dependent kinase engagement context

CDK7 target engagement panels; selectivity against other CDKs

Lipophilicity-Driven ADME Screening

Predicted logP and membrane permeability correlation

Blood-brain barrier penetration assays; metabolic stability profiling

• [1] BindingDB. BDBM236655. US9388139, 24. COX-2 Inhibition Data for 6-cyclopropyl-1-indanone. Accessed April 2026. View Source
• [2] BindingDB. BDBM50431358. CHEMBL2348638. CDK7 Inhibition Data. Accessed April 2026. View Source
• [3] PrenDB. 6-cyclopropyl-2,3-dihydro-1H-inden-1-one Property Data. Accessed April 2026. View Source